![molecular formula C23H22N4O4 B2988878 2-(benzo[d]isoxazol-3-yl)-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide CAS No. 1219911-50-8](/img/structure/B2988878.png)
2-(benzo[d]isoxazol-3-yl)-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide
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Description
2-(benzo[d]isoxazol-3-yl)-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C23H22N4O4 and its molecular weight is 418.453. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activities
- Synthesis and Evaluation of Antitumor Activity : New derivatives of benzothiazole, incorporating different heterocyclic rings, were synthesized and screened for their potential antitumor activity against human tumor cell lines. These studies highlight the significance of benzothiazole derivatives, similar to the compound , in developing new anticancer agents (Yurttaş, Tay, & Demirayak, 2015).
Microbial Transformation and Antibacterial Activity
- Microbial Transformation Products of Benzoxazolinone and Benzoxazinone Allelochemicals : This research reviewed the microbial transformation products of benzoxazolinones and benzoxazinones in soil environments, aiming to exploit their allelopathic properties for suppressing weeds and soil-borne diseases. This study underscores the environmental and agricultural applications of such compounds (Fomsgaard, Mortensen, & Carlsen, 2004).
- Synthesis and Antibacterial Activity : Research focused on synthesizing novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, showing significant antibacterial activity. This illustrates the potential of related compounds in addressing bacterial infections and their role in developing new antimicrobial agents (Gullapelli, Thupurani, & Brahmeshwari, 2014).
Antioxidant and Anti-inflammatory Activities
- Novel Coordination Complexes and Antioxidant Activity : The study synthesized pyrazole-acetamide derivatives and their Co(II) and Cu(II) coordination complexes, evaluating their antioxidant activity. The research emphasizes the importance of such compounds in developing antioxidants with potential health benefits (Chkirate et al., 2019).
properties
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O4/c1-2-30-17-9-7-16(8-10-17)19-11-12-23(29)27(25-19)14-13-24-22(28)15-20-18-5-3-4-6-21(18)31-26-20/h3-12H,2,13-15H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLYDPNDLLLVVLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)CC3=NOC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.